Cas no 887594-46-9 (3-amino-3-(4-bromo-3-methylphenyl)propanoic acid)
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid is a synthetic organic compound with significant utility in pharmaceutical research and synthesis. It features a unique brominated aromatic ring system, which confers distinct reactivity and bioactivity. The compound's ability to undergo various transformations makes it a valuable building block in the creation of novel chemical entities. Its well-defined structure and purity ensure reliable experimental outcomes in organic synthesis and drug discovery.
887594-46-9 structure
Product Name:3-amino-3-(4-bromo-3-methylphenyl)propanoic acid
CAS No:887594-46-9
MF:C10H12BrNO2
MW:258.111782073975
CID:713793
PubChem ID:53417365
Update Time:2025-06-18
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-amino-4-bromo-3-methyl-
- 3-Amino-3-(4-bromo-3-methylphenyl)propanoic acid
- 3-AMINO-3-(4-BROMO-3-METHYL-PHENYL)-PROPIONIC ACID
- 887594-46-9
- 3-amino-3-(4-bromo-3-methylphenyl)propanoicacid
- EN300-1910088
- DTXSID40697291
- AKOS015151753
- 3-AMINO-3-(4-BROMO-3-METHYL-PHENYL)-PROPIONICACID
- 3-amino-3-(4-bromo-3-methylphenyl)propanoic acid
-
- MDL: MFCD07787173
- Inchi: 1S/C10H12BrNO2/c1-6-4-7(2-3-8(6)11)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
- InChI Key: JAANTDINOYWUNY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C)C(CC(=O)O)N
Computed Properties
- Exact Mass: 257.005
- Monoisotopic Mass: 257.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.9
- Topological Polar Surface Area: 63.3A^2
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910088-0.05g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1910088-0.1g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1910088-0.25g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1910088-0.5g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1910088-1.0g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 1g |
$842.0 | 2023-06-02 | ||
| Enamine | EN300-1910088-2.5g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1910088-5.0g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 5g |
$2443.0 | 2023-06-02 | ||
| Enamine | EN300-1910088-10.0g |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 10g |
$3622.0 | 2023-06-02 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD83945-1g |
3-Amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 97% | 1g |
¥6013.0 | 2024-04-17 | |
| Ambeed | A126754-1g |
3-Amino-3-(4-bromo-3-methylphenyl)propanoic acid |
887594-46-9 | 97% | 1g |
$876.0 | 2025-04-15 |
3-amino-3-(4-bromo-3-methylphenyl)propanoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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